Cas no 50874-54-9 (Pentalene, 1,2,3,4-tetrahydro-)
50874-54-9 structure
Product Name:Pentalene, 1,2,3,4-tetrahydro-
CAS No:50874-54-9
MF:C8H10
MW:106.165002346039
CID:363875
PubChem ID:13244863
Update Time:2025-04-19
Pentalene, 1,2,3,4-tetrahydro- Chemical and Physical Properties
Names and Identifiers
-
- Pentalene, 1,2,3,4-tetrahydro-
- 1,2,3,4-tetrahydropentalene
- DTXSID50531551
- 50874-54-9
-
- Inchi： 1S/C8H10/c1-3-7-5-2-6-8(7)4-1/h1,3H,2,4-6H2
- InChI Key： KSLKQSAUXPMGBT-UHFFFAOYSA-N
- SMILES： C12CC=CC=1CCC2
Computed Properties
- Exact Mass: 106.0783
- Monoisotopic Mass: 106.078250319g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 161
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
Pentalene, 1,2,3,4-tetrahydro- Related Literature
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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